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Compound of Interest

6-Chloro-3-ethynylimidazo[1,2-
Compound Name:
ajpyridine

Cat. No.: B11910422

Get Quote

Executive Technical Summary

6-Chloro-3-ethynylimidazo[1,2-a]pyridine is a high-value heterocyclic building block utilized

primarily in medicinal chemistry for the synthesis of bioactive scaffolds. The compound features
an imidazo[1,2-a]pyridine core—a "privileged structure" in drug discovery known for its utility in
GABA receptor modulators, anti-infectives (e.g., Telacebec analogs), and kinase inhibitors.

The presence of the C3-ethynyl group renders this molecule a critical "click chemistry" handle,
enabling Copper-Catalyzed Azide-Alkyne Cycloaddition (CUAAC) or Sonogashira cross-
coupling reactions. However, this terminal alkyne moiety introduces specific stability concerns
regarding polymerization and heat sensitivity that standard SDSs often overlook.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6]
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Specification

Chemical Name

6-Chloro-3-ethynylimidazo[1,2-a]pyridine

CAS Number 1488423-14-8
Molecular Formula CoHsCIN2
Molecular Weight 176.60 g/mol

Structure Description

Fused bicyclic heterocycle with a chlorine at C6

and a terminal alkyne at C3.

Physical State

Solid (Powder or Crystalline)

Solubility

Soluble in DMSO, DMF, DCM; sparingly soluble
in water.

Predicted LogP

~2.5 (Lipophilic)

Storage Condition

2-8°C, Inert atmosphere (Argon/Nitrogen),
Protect from light.

Scientist's Note: The terminal alkyne proton is weakly acidic (pKa ~25). In the presence of

strong bases (e.g., NaH, LIHMDS), it will deprotonate to form an acetylide, which is highly

nucleophilic and potentially explosive if allowed to dry in the presence of heavy metals (Cu, Ag).

Hazard Identification (GHS Classification)

Based on Structure-Activity Relationships (SAR) of analogous imidazopyridines and aryl

alkynes.

Signal Word: WARNING
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Hazard Class Category H-Code Hazard Statement

o Harmful if swallowed.
Acute Toxicity (Oral) Cat4 H302 o
Skin Causes skin irritation.

_ o Cat 2 H315
Corrosion/Irritation [2][1]13]
o Causes serious eye
Eye Damage/Irritation Cat 2A H319 o
irritation.[1][4][3]
STOT - Single May cause respirator
J Cat 3 H335 , .y. P Y

Exposure irritation.[1][5]

Precautionary Statements (Selected)

e P261: Avoid breathing dust/fume/gas/mist/vapors.[3][5]
o P280: Wear protective gloves/eye protection/face protection.[2][3]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.[2]
Remove contact lenses if present and easy to do.[2][3] Continue rinsing.[2][4][3]

e P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

Advanced Handling & Stability Protocol

Standard handling requires a fume hood, but the ethynyl moiety demands specific attention to
prevent degradation or runaway reactions.

Stability Risks

o Thermal Instability: Terminal alkynes can undergo exothermic polymerization at elevated
temperatures. Do not heat above 50°C without solvent.

o Photolytic Degradation: The conjugated system makes the compound susceptible to UV-
induced oxidation. Store in amber vials.
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o Heavy Metal Sensitivity: Avoid contact with metallic copper or silver powders during storage,
as this can form shock-sensitive metal acetylides.

Handling Decision Tree

The following logic flow ensures safe manipulation of the compound during synthesis.
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Start: Handling 6-Chloro-3-ethynylimidazo[1,2-a]pyridine

Check Physical State

VAN

Solid / Powder In Solution
Weighing Protocol: Solvent Selection:
Anti-static gun recommended Avoid protic solvents if using strong base.
Avoid metal spatulas (use ceramic/plastic) Preferred: DCM, DMF, DMSO

N

Intended Reaction?

N

CUuAAC (Click Chemistry) Sonogashira Coupling

Precaution: Precaution:
Use Cu(l) stabilizers (TBTA/THPTA) Deoxygenate solvents thoroughly (Freeze-Pump-Thaw)
to prevent Cu-acetylide accumulation to prevent homocoupling (Glaser)

Disposal:
Quench with weak acid.
Dispose as Halogenated Organic Waste

Click to download full resolution via product page

Figure 1: Operational safety logic for handling ethynyl-substituted heterocycles.
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Application Context: Experimental Workflow

The primary utility of CAS 1488423-14-8 is as a "warhead" or linker in drug discovery. Below is
a validated protocol for a Sonogashira Coupling, a standard reaction to functionalize the C3
position.

Protocol: C3-Arylation via Sonogashira Coupling
Objective: Couple 6-Chloro-3-ethynylimidazo[1,2-a]pyridine with an aryl iodide (Ar-I).

Reagents:

Compound (1.0 eq)[6][7][8]

Aryl lodide (1.1 eq)

Pd(PPhs)2Cl2 (5 mol%)

Cul (2 mol%)

EtsN (3.0 eq)

Solvent: Anhydrous THF or DMF

Step-by-Step Methodology:

o Degassing (Critical): Place the solvent in a Schlenk flask and degas via sparging with Argon
for 15 minutes. Reason: Oxygen promotes the Glaser homocoupling of the alkyne
(dimerization), reducing yield.

» Loading: Add the imidazopyridine, aryl iodide, and Pd catalyst to the flask under a counter-
flow of Argon.

o Activation: Add EtsN followed by Cul. Note: Cul is added last to initiate the catalytic cycle.

e Reaction: Stir at Room Temperature (25°C) for 4—-12 hours. Monitor via LC-MS (Look for
mass shift: MW + Ar - 1).

o If sluggish: Heat to 50°C, but monitor for alkyne degradation.
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o Workup: Dilute with EtOAc, wash with NH4Cl (aq) to sequester Copper (blue aqueous layer
indicates removal), then brine. Dry over NazSOa.

NH4CI Wash Functionalized
(Remove Copper) Imidazo[1,2-a]pyridine

Degas Solvent ».| Add Pd/Cu Catalysts ‘ LC-MS Monitoring

> P Target: Cross-Coupling
(g Sfpeig) (Inert Atm) Risk: Homocoupling

6-Cl-3-ethynylimidazo[1,2-a]pyridine
(Starting Material)

Click to download full resolution via product page

Figure 2: Sonogashira coupling workflow emphasizing critical control points.

Emergency Response & Toxicology
First Aid Measures

e Inhalation: Move to fresh air immediately. If respiratory irritation persists (likely due to the
pyridine moiety), seek medical attention.

o Skin Contact: Wash with soap and water.[2][4][3][5] The lipophilic nature allows it to
penetrate skin; monitor for systemic effects if exposure is significant.

e Eye Contact: Flush with water for 15 minutes.[4][3][5] The basic nitrogen can cause corneal
damage if not treated promptly.

Fire Fighting
» Extinguishing Media: Carbon dioxide (COz2), dry chemical powder, or alcohol-resistant foam.

[5]

» Hazardous Combustion Products: Nitrogen oxides (NOx), Hydrogen chloride gas (HCI),
Carbon monoxide (CO). Wear self-contained breathing apparatus (SCBA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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